JWH 019 N-(5-Fluorohexyl) Isomer
Description
JWH 019 N-(5-Fluorohexyl) isomer is a synthetic cannabinoid (SC) belonging to the benzoylindole class, structurally characterized by a naphthoylindole core with a 5-fluorohexyl chain substitution at the indole nitrogen. This compound is part of a series of halogenated SCs designed to mimic the effects of Δ⁹-THC by binding to cannabinoid receptors (CB1 and CB2). The fluorine atom at the 5th position of the hexyl chain distinguishes it from other positional isomers (e.g., 2-, 3-, 4-, or 6-fluorohexyl variants), which exhibit subtle but critical differences in physicochemical properties and receptor interactions .
Properties
Molecular Formula |
C25H24FNO |
|---|---|
Molecular Weight |
373.5 |
InChI Key |
RUNACDQZPZNQMN-UHFFFAOYSA-N |
Appearance |
Assay:≥98%A solution in methanol |
Synonyms |
(1-(5-Fluorohexyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone |
Origin of Product |
United States |
Comparison with Similar Compounds
Regulatory and Forensic Considerations
- Legal Status : JWH 019 and its isomers are often classified as Schedule I controlled substances due to structural similarity to prohibited SCs (e.g., JWH-018) .
- Forensic Detection : Reference standards for isomers (e.g., Cayman Chemical’s CAY-15442 to CAY-15443) are critical for accurate identification in legal cases .
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